N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[4-(2-oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H24N4O3S2/c1-14(25)21-15-5-7-16(8-6-15)22-18(26)13-29-20-23-17(12-28-20)11-19(27)24-9-3-2-4-10-24/h5-8,12H,2-4,9-11,13H2,1H3,(H,21,25)(H,22,26)
• InChI Key: BXTVCAVGZRGSJU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)N3CCCCC3
• Molecular Formula: C20H24N4O3S2
• Molecular Weight: 432.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H24N4O3S2 and its molecular weight is 432.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Antibacterial Activity

• Synthesis of N-substituted acetamide derivatives: A study by Iqbal et al. (2017) described the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. It was found that these compounds showed moderate inhibitory effects, particularly against Gram-negative bacterial strains (Iqbal et al., 2017).

Heterocyclic Derivatives Construction

• Novel pyrazole and thiazole derivatives: Khalil et al. (2017) explored the utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives. These compounds were synthesized by reacting 2-(-Piperidin-1-yl) acetamide with different aromatic aldehydes, leading to innovative compounds with potential applications in medicinal chemistry (Khalil et al., 2017).

Antitumor Activity

• Synthesis and antitumor activity of thiophene, pyrimidine, and other derivatives: Albratty et al. (2017) synthesized novel derivatives incorporating thiophene, pyrimidine, coumarin, pyrazole, and pyridine, evaluating their antitumor activity. Some compounds demonstrated promising inhibitory effects on different cell lines, highlighting their potential in cancer research (Albratty et al., 2017).

Crystal Structure Analysis

• N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide: Ismailova et al. (2014) reported on the crystal structure of a compound closely related to the one , providing insights into its molecular configuration and potential interactions relevant to its biological activities (Ismailova et al., 2014).

Glutaminase Inhibitors

• Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs: Shukla et al. (2012) synthesized BPTES analogs as potent glutaminase inhibitors. These compounds were evaluated for their ability to attenuate the growth of cancer cells, presenting a new avenue for cancer treatment strategies (Shukla et al., 2012).